2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]acetamide

• IUPAC Name: 2-[2-[(4-fluorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H22FN3O2S/c1-15-2-4-16(5-3-15)10-23-20(27)12-25-19(13-26)11-24-21(25)28-14-17-6-8-18(22)9-7-17/h2-9,11,26H,10,12-14H2,1H3,(H,23,27)
• InChI Key: KKHUNWNZNZLFIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=CN=C2SCC3=CC=C(C=C3)F)CO
• Molecular Formula: C21H22FN3O2S
• Molecular Weight: 399.5 g/mol
• CAS No.: 921504-49-6

Description

The compound 2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]acetamide features a 1H-imidazole core substituted at position 2 with a [(4-fluorophenyl)methyl]sulfanyl group and at position 5 with a hydroxymethyl group. The acetamide moiety is linked to the imidazole via an ethylene bridge, with the N-substituent being a (4-methylphenyl)methyl group.

Biological Activity

2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]acetamide is a complex organic compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a unique combination of functional groups, including an imidazole ring, a sulfanyl moiety, and various aromatic substituents. Its molecular formula is $C_{20}H_{23}FN_4O_3S$ with a molecular weight of approximately 419.49 g/mol.

Property	Value
Molecular Formula	C20H23FN4O3S
Molecular Weight	419.49 g/mol
IUPAC Name	2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]acetamide
CAS Number	921876-18-8

The biological activity of this compound can be attributed to its interaction with various biological pathways. Preliminary studies suggest that it may act as an inhibitor of certain enzymes and receptors, which are critical in various physiological processes.

• Enzyme Inhibition : The compound has shown potential as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters. Inhibition of MAO can lead to increased levels of neurotransmitters such as dopamine and serotonin, which are crucial for mood regulation .
• Receptor Modulation : Research indicates that the compound may interact with sigma receptors, particularly sigma-1 receptors (σ1R), which play a role in neuroprotection and modulation of dopamine transporters . This interaction could be beneficial in treating conditions such as depression and anxiety.
• Antioxidant Activity : The presence of hydroxymethyl groups in the structure suggests potential antioxidant properties, which may help mitigate oxidative stress in cells .

Case Studies and Research Findings

Several studies have investigated the biological effects of compounds similar to 2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]acetamide. Notable findings include:

• Study on MAO Inhibition : A comparative analysis demonstrated that compounds with similar structures exhibit varying degrees of MAO inhibition, with some derivatives showing significantly higher potency than established MAO inhibitors like rasagiline .
• Neuroprotective Effects : In animal models, compounds containing imidazole rings have shown neuroprotective effects against neurodegenerative diseases by reducing neuronal apoptosis and inflammation .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that this compound exhibits significant anticancer properties. Studies have shown it to inhibit the proliferation of certain cancer cell lines, suggesting potential as a chemotherapeutic agent. The presence of the imidazole ring and fluorophenyl group is believed to enhance its interaction with biological targets involved in cancer progression.

Mechanism of Action
The compound's mechanism involves the modulation of signaling pathways associated with cell growth and apoptosis. It has been observed to induce apoptosis in cancer cells through the activation of caspases and the downregulation of anti-apoptotic proteins .

Case Study: Breast Cancer
In a recent study, 2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]acetamide was tested on MCF-7 breast cancer cells. Results demonstrated a dose-dependent decrease in cell viability, with IC50 values indicating potent activity compared to standard chemotherapeutics .

Antimicrobial Properties

Broad-Spectrum Activity
The compound has shown promising antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. Its efficacy is attributed to the sulfanyl group, which enhances membrane permeability and disrupts bacterial cell integrity .

Case Study: Antibiotic Resistance
In laboratory tests, this compound was effective against antibiotic-resistant strains of Staphylococcus aureus, highlighting its potential as a novel antimicrobial agent in treating resistant infections .

Neurological Applications

Neuroprotective Effects
Research suggests that 2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]acetamide may possess neuroprotective properties. It has been shown to reduce oxidative stress markers in neuronal cell cultures, indicating potential for applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Mechanism of Neuroprotection
The compound appears to modulate neuroinflammatory responses and enhance mitochondrial function, which are critical factors in neuronal health .

Material Science

Polymer Synthesis
This compound can be utilized in the synthesis of novel polymers with tailored properties for specific applications, such as drug delivery systems or biocompatible materials. Its functional groups allow for easy incorporation into polymer matrices, enhancing their mechanical and chemical properties.

Case Study: Drug Delivery Systems
Recent studies have explored the use of this compound in creating nanoparticles for targeted drug delivery. The results indicate improved drug loading capacity and controlled release profiles compared to conventional delivery systems .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Core Modifications: Imidazole Substituents

Target Compound

• Position 2 : [(4-Fluorophenyl)methyl]sulfanyl group.
• Position 5 : Hydroxymethyl (-CH2OH).
• Key Feature : The hydroxymethyl group enhances hydrophilicity compared to nitro or methyl substituents in analogs.

Analog 1 : N-{4-[4-(4-Fluorophenyl)-1-methyl-2-[(R)-methylsulfinyl]-1H-imidazol-5-yl]-2-pyridyl}acetamide dihydrate ()

• Position 2 : Methylsulfinyl (-SO-CH3, R-configuration).
• Position 5 : Linked to a pyridyl-acetamide group.
• Key Feature : The sulfoxide group introduces chirality, impacting pharmacokinetics (e.g., enantiomer-specific p38 MAP kinase inhibition).

Analog 2 : N-(4-Chlorophenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide ()

• Position 2 : Methylsulfanyl (-S-CH3).
• Position 5 : Phenyl group.

Analog 3 : 2-(1-(4-Chlorobenzoyl)-5-methoxy-1H-indol-3-yl)-N-((4-fluorophenyl)sulfonyl)acetamide ()

• Core : Indole instead of imidazole.
• Position 3 : Sulfonamide (-SO2-NH-) linkage.
• Key Feature : The indole-sulfonamide hybrid structure may target different enzyme classes (e.g., cyclooxygenase).

Physicochemical and Pharmacokinetic Properties

• Target Compound :

  • Hydrophilicity : Higher than nitro or methyl-substituted analogs due to -CH2OH.
  • Metabolism : The sulfanyl group (-S-) may undergo oxidation to sulfoxide or sulfone metabolites, altering activity.

• Analog 1 :

  • Chirality : Sulfoxide enantiomers exhibit distinct pharmacokinetics (e.g., absorption, half-life).
  • Solubility : Pyridyl-acetamide and dihydrate structure improve aqueous solubility.

• Analog 2 :

  • Lipophilicity : Phenyl and chlorophenyl groups increase logP, favoring membrane penetration.